Cas no 100509-05-5 ((4-acetamidophenyl) Dimethyl Phosphate)

(4-acetamidophenyl) Dimethyl Phosphate structure
100509-05-5 structure
Product name:(4-acetamidophenyl) Dimethyl Phosphate
CAS No:100509-05-5
MF:C10H14NO5P
MW:259.195623874664
CID:1126906
PubChem ID:71332338

(4-acetamidophenyl) Dimethyl Phosphate Chemical and Physical Properties

Names and Identifiers

    • (4-acetamidophenyl) Dimethyl Phosphate
    • 100509-05-5
    • DTXSID10760805
    • Phosphoric acid, 4-(acetylamino)phenyl dimethyl ester
    • 4-Acetamidophenyl dimethyl phosphate
    • Inchi: InChI=1S/C10H14NO5P/c1-8(12)11-9-4-6-10(7-5-9)16-17(13,14-2)15-3/h4-7H,1-3H3,(H,11,12)
    • InChI Key: RXRMLVNDQUJRFD-UHFFFAOYSA-N
    • SMILES: CC(=O)NC1=CC=C(C=C1)OP(=O)(OC)OC

Computed Properties

  • Exact Mass: 259.06102
  • Monoisotopic Mass: 259.06095954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.9Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 73.86

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